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Get Quote

Abstract
1,4-Anhydro-D-mannitol (CAS 7726-97-8) represents a critical chiral scaffold in carbohydrate

chemistry, distinct from its more thermodynamically stable isomer, 2,5-anhydro-D-mannitol. As

a tetrahydrofuran (THF) derivative retaining four chiral centers from the parent D-mannitol, it

serves as a high-value building block for nucleoside analogues, surfactant precursors, and

enzyme inhibitors. This guide provides a rigorous analysis of its molecular architecture, a

validated synthesis protocol based on acid-catalyzed cyclodehydration, and specific

physicochemical characterization data for research applications.

Part 1: Molecular Architecture & Stereochemistry
Structural Definition
Unlike pyranose sugars, 1,4-anhydro-D-mannitol is an alditol anhydride. It is formed by the

intramolecular etherification between the primary hydroxyl group at C-1 and the secondary
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hydroxyl group at C-4 of D-mannitol. This cyclization yields a five-membered oxolane

(tetrahydrofuran) ring.

IUPAC Name: (2R,3R,4R)-2-[(1R)-1,2-dihydroxyethyl]oxolane-3,4-diol[1][2][3]

Molecular Formula: C₆H₁₂O₅[3][4][5]

Molecular Weight: 164.16 g/mol [1][2][3][5]

Stereochemical Mapping
The stereochemistry of the parent D-mannitol is preserved during the cyclization process, but

the numbering changes to fit the heterocyclic nomenclature.

Parent Configuration: D-Mannitol (2R, 3R, 4R, 5R).

Cyclization Event: The oxygen at C-4 attacks C-1 (displacing a leaving group in activated

synthesis or via protonation in acid catalysis).

Resulting Chiral Centers:

Ring C-2: Corresponds to D-mannitol C-4.[3] Configuration: R. Carries the dihydroxyethyl

side chain.[3][5]

Ring C-3: Corresponds to D-mannitol C-3. Configuration: R. Carries a hydroxyl group.[3]

[5][6][7][8][9]

Ring C-4: Corresponds to D-mannitol C-2. Configuration: R. Carries a hydroxyl group.[3]

[5][6][7][8][9]

Side Chain C-1' (alpha): Corresponds to D-mannitol C-5. Configuration: R.

This specific configuration ((2R,3R,4R)-2-((1R)...)) confers a "trans-cis" relationship on the ring

substituents, influencing its binding affinity in enzymatic pockets (e.g., as a transition state

analogue for glycosidases).

Visualization of Stereochemical Pathways
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Figure 1: Stereochemical mapping from linear D-mannitol to the cyclic 1,4-anhydro derivative.

Note the conservation of R-configuration across all centers.

Part 2: Synthesis & Production Pathways
The Challenge of Selectivity
The acid-catalyzed dehydration of D-mannitol is non-selective, typically yielding a

thermodynamic mixture of:

1,4-Anhydro-D-mannitol (Kinetic product, ~20-30%)

2,5-Anhydro-D-mannitol (Thermodynamic product, ~40-50%)

1,5-Anhydro-D-mannitol (Minor)[10]

Isomannide (1,4:3,6-Dianhydro-D-mannitol, Double dehydration product)[10]
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To isolate the 1,4-isomer, the Sinclair Protocol (adapted from Carbohydrate Research, 1984) is

the industry standard for laboratory-scale preparation.

Experimental Protocol: Selective Preparation
Objective: Synthesis and isolation of 1,4-Anhydro-D-mannitol via controlled acid dehydration.

Reagents:

D-Mannitol (ACS Reagent, >99%)

Sulfuric Acid (H₂SO₄, concentrated) or Dowex 50W-X8 (H+ form)

Solvents: Water, Acetone, Methanol

Neutralizing Agent: Barium Carbonate (BaCO₃) or Sodium Bicarbonate

Step-by-Step Methodology:

Dehydration Reaction:

Dissolve D-mannitol (100 g) in distilled water (100 mL).

Add concentrated H₂SO₄ (1 mL) to achieve pH ~1.0.

Heat the solution under vacuum (rotary evaporator) at 100°C for 2-3 hours. Note: Vacuum

removes the water formed, driving the equilibrium toward the anhydride.

Critical Control Point: Do not exceed 120°C to minimize double dehydration to

isomannide.

Neutralization & Workup:

Dilute the resulting syrup with water (50 mL).

Neutralize with BaCO₃ until pH is neutral (precipitates BaSO₄).

Filter off the solids and concentrate the filtrate to a thick syrup.
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Fractionation (Acetone Extraction):

The crude syrup contains a mixture of 1,4- and 2,5-isomers and unreacted mannitol.

Triturate the syrup with boiling dry acetone.

Mechanism:[11][12] 2,5-Anhydro-D-mannitol and 1,4-anhydro-D-mannitol have

differential solubilities. The 1,4-isomer often crystallizes or can be separated via column

chromatography if high purity is required.

Purification (Chromatography):

For pharmaceutical grade (>98%), apply the residue to a column of silica gel.

Eluent: Ethyl Acetate/Methanol (9:1).

Rf Values: 1,4-Anhydro-D-mannitol typically elutes after the 2,5-isomer due to slightly

higher polarity from the accessible vicinal diols.

Synthesis Pathway Diagram
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Figure 2: Process flow for the isolation of 1,4-Anhydro-D-mannitol from the acid-catalyzed

dehydration mixture.

Part 3: Physicochemical Characterization
Reliable identification requires correlating melting point data with specific spectral fingerprints.

Physical Properties Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1279067/docs?utm_src=pdf-body-img#1-4-anhydro-d-mannitol-structural-architecture-stereochemical-mapping-and-synthetic-pathways
https://www.benchchem.com/product/b1279067/docs?utm_src=pdf-body#1-4-anhydro-d-mannitol-structural-architecture-stereochemical-mapping-and-synthetic-pathways
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Physical State White Crystalline Solid
Hygroscopic; store in

desiccator.

Melting Point 145 – 147 °C
Distinct from 2,5-anhydro (mp

~100°C).

Solubility Water, DMSO, Methanol
Insoluble in non-polar solvents

(hexane).

Specific Rotation (c=1, H₂O).

Purity Standard >98% (via qNMR)
Common impurity: 2,5-

anhydro-D-mannitol.

NMR Spectral Signature
The 1H NMR spectrum of 1,4-anhydro-D-mannitol in D₂O is characterized by the symmetry

(or lack thereof) of the THF ring versus the side chain.

Ring Protons (3.8 – 4.2 ppm): The protons on the THF ring (H-2, H-3, H-4) appear as a

complex set of multiplets due to spin-spin coupling in the envelope conformation of the ring.

Side Chain (3.6 – 3.8 ppm): The methylene protons (H-6a, H-6b) and the methine proton (H-

5) of the dihydroxyethyl chain appear slightly upfield from the ring methines.

Key Diagnostic: Unlike the C2-symmetric 2,5-anhydro-D-mannitol (which shows simplified

spectra due to symmetry), the 1,4-isomer is asymmetric, resulting in a more complex splitting

pattern and distinct signals for every skeletal carbon in ¹³C NMR.

Part 4: Applications in Drug Discovery
Metabolic Regulation
1,4-Anhydro-D-mannitol acts as a metabolic decoy. It has been identified as an inhibitor of

gluconeogenesis, specifically targeting enzymes that process fructose-1,6-bisphosphate. Its

structural similarity to fructose-6-phosphate allows it to bind to allosteric sites on
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phosphofructokinase or fructose-1,6-bisphosphatase, modulating carbohydrate metabolism

without being metabolized itself.

Chiral Scaffolds
In medicinal chemistry, the rigid THF core serves as a scaffold for:

Nucleoside Analogues: The "sugar" portion of nucleoside antivirals often utilizes modified

THF rings. 1,4-Anhydro-D-mannitol provides a pre-formed chiral pool template.

Surfactants: Esterification of the primary hydroxyl group (C-6) with fatty acids yields non-

ionic surfactants with specific hydrophilic-lipophilic balance (HLB) values, used in drug

delivery formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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